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Abstract
Olivine, a magnesium iron silicate, is a principal constituent of the Earth's upper mantle and a

significant component of mafic and ultramafic rocks.[1][2][3] Its composition and texture provide

critical insights into the petrogenesis of host rocks and the physicochemical conditions of

magma formation.[4][5] This technical guide provides an in-depth examination of olivine's

occurrence, chemical variability, and alteration processes within these rock types. Detailed

experimental protocols for its analysis are presented, and key processes are visualized through

logical diagrams. Quantitative data are summarized in tables to facilitate comparative analysis.

Occurrence and Abundance of Olivine
Olivine is a defining mineral in both mafic and ultramafic igneous rocks.[1] Its abundance is a

key factor in their classification.

Ultramafic Rocks: These rocks are characterized by very low silica content (<45%) and high

concentrations of magnesium and iron.[6][7] They are typically composed of more than 90%

ferromagnesian minerals.[8] Ultramafic rocks like peridotite and dunite are rich in olivine.[1]

[6]

Peridotite: Contains over 40% olivine.[1] It is the dominant rock type in the Earth's upper

mantle.[7]
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Dunite: An almost monomineralic rock, dunite is composed of over 90% olivine.[1][7][8]

Mafic Rocks: With a silica content between 45% and 52%, mafic rocks are richer in silica

than their ultramafic counterparts.[7][8] They are primarily composed of pyroxene,

plagioclase, and often olivine.[9] Common mafic rocks include basalt and gabbro, which

typically contain olivine of forsteritic to intermediate composition.[2]

Rock Type Classification
Typical Olivine
Modal Abundance
(wt%)

Key Associated
Minerals

Dunite Ultramafic > 90%
Minor Pyroxene,

Chromite

Peridotite Ultramafic > 40%
Pyroxene, Garnet,

Spinel

Gabbro Mafic Variable, often < 20% Plagioclase, Pyroxene

Basalt Mafic Variable, often < 20% Plagioclase, Pyroxene

Chemical Composition of Olivine
Olivine is a solid solution series with two end-members: Forsterite (Fo), the magnesium-rich

end-member (Mg₂SiO₄), and Fayalite (Fa), the iron-rich end-member (Fe₂SiO₄).[3][10] The

general chemical formula is (Mg,Fe)₂SiO₄.[1][3] The composition is commonly expressed in

terms of the molar percentage of forsterite (e.g., Fo₉₀ indicates 90% forsterite and 10%

fayalite).[1]

In Ultramafic Rocks: Olivine is typically magnesium-rich, with forsterite content often ranging

from 88% to 92%.[2]

In Mafic Rocks: Olivine composition is more variable, generally ranging from 50% to 80%

forsterite.[2]

Minor and trace elements are also incorporated into the olivine crystal structure and serve as

important petrogenetic indicators.[5] These include Nickel (Ni), Manganese (Mn), Calcium (Ca),

and Cobalt (Co).[1]
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Element
Typical Concentration
Range in Mantle Olivine
(ppm)

Petrogenetic Significance

Nickel (Ni) 2000 - 3500
Indicator of mantle source and

fractional crystallization.

Manganese (Mn) 800 - 1400
Sensitive to tectonic setting

and mantle source.[5]

Calcium (Ca) < 1000
Can be used as a

geothermometer.

Cobalt (Co) 100 - 150
Behaves similarly to Ni and

can indicate mantle source.

Zinc (Zn) 40 - 80
Ratios with other elements can

discriminate rock types.[11]

Chromium (Cr) < 300
Indicator of melt-rock

interaction.

Aluminum (Al) < 400
Can be used to estimate

pressure of crystallization.

Note: Concentrations can vary significantly based on the specific geological setting.

Alteration of Olivine: Serpentinization
Olivine is highly susceptible to alteration, particularly at low temperatures in the presence of

water.[12] The most significant alteration process is serpentinization, a hydration and

metamorphic transformation that converts olivine into serpentine group minerals, brucite, and

magnetite.[13][14] This process is common in ultramafic rocks, especially at tectonic plate

boundaries and on the seafloor.[13][14]

The fundamental reaction for the serpentinization of forsterite can be simplified as:

2Mg₂SiO₄ (Forsterite) + 3H₂O → Mg₃Si₂O₅(OH)₄ (Serpentine) + Mg(OH)₂ (Brucite)[12][15]
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This reaction is highly exothermic, releasing significant heat that can drive hydrothermal

systems.[13] It also leads to a substantial increase in volume (30-40%) and a decrease in

density, which can cause fracturing of the host rock.[13]

Below is a diagram illustrating the logical flow of the serpentinization process.
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Reactants

Process

Products

Olivine
((Mg,Fe)₂SiO₄)

Serpentinization
(Hydration & Metamorphism)

Water
(H₂O)

Serpentine
(Mg₃Si₂O₅(OH)₄)

Brucite
(Mg(OH)₂)

Magnetite
(Fe₃O₄)

Hydrogen Gas
(H₂)
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Start: Rock Sample

Sample Preparation
(Thin Section/Grain Mount, Carbon Coating)

Electron Probe Microanalysis

X-ray Generation & Detection (WDS)

Data Correction
(ZAF)

Quantitative Chemical Composition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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